2-(3-Methylphenyl)-5-[2-(methylsulfanyl)phenyl]-1,3,4-oxadiazole

• IUPAC Name: 2-(3-methylphenyl)-5-(2-methylsulfanylphenyl)-1,3,4-oxadiazole
• InChI: InChI=1S/C16H14N2OS/c1-11-6-5-7-12(10-11)15-17-18-16(19-15)13-8-3-4-9-14(13)20-2/h3-10H,1-2H3
• InChI Key: OAMSQROKPHGGNA-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)C2=NN=C(O2)C3=CC=CC=C3SC
• Molecular Formula: C16H14N2OS
• Molecular Weight: 282.4 g/mol

Description

2-(3-Methylphenyl)-5-[2-(methylsulfanyl)phenyl]-1,3,4-oxadiazole is a chemical compound that has gained significant interest in scientific research due to its potential use in various applications. This compound belongs to the class of oxadiazoles, which are known for their diverse biological activities.

Scientific Research Applications

Computational and Pharmacological Potential

1,3,4-oxadiazole derivatives have been evaluated for their computational and pharmacological potential, including toxicity assessment, tumor inhibition, antioxidant, analgesic, and anti-inflammatory actions. Computational docking against targets such as epidermal growth factor receptor (EGFR) and cyclooxygenase-2 (COX-2) has shown moderate inhibitory effects for certain compounds, correlating with their pharmacological activities (Faheem, 2018).

Corrosion Inhibition Properties

Oxadiazole derivatives have demonstrated effective corrosion inhibition abilities towards mild steel in acidic environments, supported by various methods such as gravimetric, electrochemical, SEM, and computational studies. These compounds form protective layers on the steel surface, indicating their potential in corrosion prevention applications (Ammal, Prajila, & Joseph, 2018).

Antimicrobial Activities

Synthesized 1,3,4-oxadiazole derivatives have shown antimicrobial activities against both Gram-negative and Gram-positive bacteria. These activities were confirmed through various spectral analyses and biological evaluations, indicating the potential use of these compounds in combating microbial infections (Khalid et al., 2016).

Materials Science and Luminescence

In the realm of materials science, oxadiazole derivatives have been investigated for their delayed luminescence properties, particularly in the context of organic light-emitting diodes (OLEDs). These studies highlight the compounds' potential for use in electronic and photonic devices due to their desirable electronic and photophysical properties (Cooper et al., 2022).

Chemosensors

Oxadiazole derivatives have also been explored as chemosensors for anions, demonstrating high selectivity and sensitivity. This application is crucial for environmental monitoring and analytical chemistry, where detecting specific ions with precision is essential (Tong et al., 2003).